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Compound of Interest

Compound Name: 1-Boc-4-morpholinopiperidine

CAS No.: 125541-20-0

Cat. No.: B1602240

Get Quote

An In-Depth Technical Guide to 1-Boc-4-morpholinopiperidine: Properties, Synthesis, and

Applications

Introduction
In the landscape of modern medicinal chemistry and drug development, the strategic use of

versatile building blocks is fundamental to the efficient synthesis of complex molecular

architectures. 1-Boc-4-morpholinopiperidine, a key heterocyclic intermediate, represents an

exemplary scaffold in this regard. Its structure features a central piperidine ring, which is a

prevalent motif in numerous approved drugs, functionalized at the 4-position with a morpholine

moiety and equipped with a tert-butoxycarbonyl (Boc) protecting group on the piperidine

nitrogen.

The presence of the Boc group is of critical importance, offering robust protection of the

secondary amine under a wide range of reaction conditions while allowing for facile

deprotection under mild acidic conditions.[1] This enables chemists to perform selective

modifications on other parts of a molecule before revealing the piperidine nitrogen for

subsequent reactions. The morpholine group often imparts favorable physicochemical

properties to parent molecules, such as improved aqueous solubility and metabolic stability,

making the morpholinopiperidine scaffold highly desirable in drug design.
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This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals. It provides an in-depth exploration of the physicochemical

properties, a validated synthesis protocol with mechanistic insights, key applications in

pharmaceutical research, and robust analytical methods for quality control and characterization

of 1-Boc-4-morpholinopiperidine.

Section 1: Physicochemical Properties and
Identification
Accurate identification and understanding of a compound's properties are the bedrock of its

effective use in synthesis. 1-Boc-4-morpholinopiperidine is identified by the CAS Number

125541-20-0.[2] Its fundamental properties are summarized below.

Property Value Source(s)

Molecular Weight 270.37 g/mol [2]

Molecular Formula C₁₄H₂₆N₂O₃ [2][3]

CAS Number 125541-20-0 [2]

IUPAC Name

tert-butyl 4-

morpholinopiperidine-1-

carboxylate

[3]

Synonyms

1-Piperidinecarboxylic acid, 4-

(4-morpholinyl)-, 1,1-

dimethylethyl ester; tert-Butyl

4-(4-morpholinyl)-1-

piperidinecarboxylate

[2]

Storage Conditions 2-8°C, Refrigerator [2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1602240/docs?utm_src=pdf-body#1-boc-4-morpholinopiperidine-molecular-weight
https://www.benchchem.com/product/b1602240/docs?utm_src=pdf-body#1-boc-4-morpholinopiperidine-molecular-weight
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.achemblock.com/u107813-tert-butyl-4-morpholinopiperidine-1-carboxylate.html
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.achemblock.com/u107813-tert-butyl-4-morpholinopiperidine-1-carboxylate.html
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.pharmaffiliates.com/en/125541-20-0-1-boc-4-morpholinopiperidine-pa012981018.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure: 

Section 2: Synthesis and Mechanistic Insights
A common and efficient method for the synthesis of 1-Boc-4-morpholinopiperidine is the

reductive amination of N-Boc-4-piperidone with morpholine. This widely used reaction proceeds

through an iminium ion intermediate which is subsequently reduced in situ. The choice of a mild

reducing agent like sodium triacetoxyborohydride (STAB) is crucial as it is selective for the

iminium ion over the starting ketone, preventing side reactions and leading to high yields.

Experimental Protocol: Synthesis via Reductive
Amination
Materials:

N-Boc-4-piperidone

Morpholine

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM), anhydrous

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer
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Procedure:

To a round-bottom flask charged with a magnetic stir bar, add N-Boc-4-piperidone (1.0 eq)

and anhydrous dichloromethane (DCM, approx. 0.2 M).

Add morpholine (1.1 eq) to the solution and stir for 20 minutes at room temperature to

facilitate the formation of the enamine/iminium intermediate.

Add glacial acetic acid (1.2 eq) to catalyze the reaction.

Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.

Caution: Gas evolution may occur.

Allow the reaction mixture to stir at room temperature for 12-18 hours, monitoring by TLC or

LC-MS for the disappearance of the starting material.

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

NaHCO₃ solution until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the residue by flash column chromatography (e.g., using a gradient of ethyl acetate in

hexanes) to afford 1-Boc-4-morpholinopiperidine as a pure solid.
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Starting Materials Reagents & Solvent

Process

N-Boc-4-piperidone

1. Mix Starting Materials in DCM

Morpholine Sodium Triacetoxyborohydride (STAB)

2. Add STAB for In Situ Reduction

Acetic Acid (Catalyst)Dichloromethane (DCM)

3. Aqueous Workup & Extraction

4. Purification (Chromatography)

1-Boc-4-morpholinopiperidine (Final Product)

Click to download full resolution via product page

Caption: Recommended analytical workflow for quality control.

Section 5: Safety, Handling, and Storage
While a specific Material Safety Data Sheet (MSDS) for 1-Boc-4-morpholinopiperidine is not

readily available in all databases, safety precautions should be based on data from structurally

related compounds, such as the deprotected analog, 4-morpholinopiperidine. Th[4][5]is class of

compounds may cause skin, eye, and respiratory irritation.
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[5] Safety Aspect Recommendation

Personal Protective Equipment (PPE)

Wear safety goggles with side-shields,

chemical-resistant gloves (e.g., nitrile), and a lab

coat.

[4] Handling

[4] First Aid (Inhalation)

[4] First Aid (Skin Contact)

[4] First Aid (Eye Contact)

[4] Storage

[2]

Conclusion
1-Boc-4-morpholinopiperidine is a high-value intermediate for the pharmaceutical and fine

chemical industries. Its well-defined structure, featuring a strategically protected piperidine

nitrogen and a beneficial morpholine moiety, makes it an ideal building block for constructing

complex, biologically active molecules. Understanding its physicochemical properties,

synthesis, and analytical characterization is crucial for its effective application. By following the

protocols and guidelines outlined in this document, researchers can confidently utilize this

versatile compound to advance their research and development objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602240?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

